![molecular formula C17H17ClN2O B2836248 (Z)-3-(benzylamino)-N-(4-chlorophenyl)but-2-enamide CAS No. 77871-53-5](/img/structure/B2836248.png)
(Z)-3-(benzylamino)-N-(4-chlorophenyl)but-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-3-(benzylamino)-N-(4-chlorophenyl)but-2-enamide is a useful research compound. Its molecular formula is C17H17ClN2O and its molecular weight is 300.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Zika Virus Inhibition
(Z)-3-(benzylamino)-N-(4-chlorophenyl)but-2-enamide and related compounds have been identified as potent inhibitors of Zika virus (ZIKV) replication. A study elucidated that a similar compound, (2E)-N-benzyl-3-(4-butoxyphenyl)prop-2-enamide (SBI-0090799), selectively inhibits ZIKV replication by preventing the formation of the viral replication compartment in the endoplasmic reticulum. This inhibition mechanism offers a promising approach for developing antiviral treatments against ZIKV to mitigate severe complications and potential outbreaks (Riva et al., 2021).
Chemical Characterization and Structure
The compound has been synthesized and characterized in detail. Through condensation reaction of benzoylacetone and 4-chloroaniline, catalyzed by formic acid, it was prepared in good yield. Characterization involved various spectroscopic techniques, revealing its crystal structure and thermal properties, which showed distinct endothermic peaks corresponding to melting and boiling points, indicating stability and a specific crystalline structure (Patil et al., 2012).
Antitumor Activities
Enamides derived from similar structural frameworks have shown promising antitumor activities. For instance, derivatives synthesized from reactions involving enamides demonstrated significant anticancer activity against human lung cancer cell lines and normal human lung fibroblast cell lines, highlighting their potential in chemotherapy applications (Sakr et al., 2020).
Synthesis and Enantioselective Hydrogenation
Enamides, including structures closely related to this compound, have been synthesized and subjected to enantioselective hydrogenation, achieving high enantiomeric excess. This synthesis route emphasizes the potential of enamides in producing chiral molecules, which are crucial in the development of enantioselective drugs (Zhou et al., 2005).
Antibacterial and Anticonvulsant Activities
Research on enaminones, including structures related to the subject compound, has revealed their antibacterial and anticonvulsant properties. These findings suggest a wide spectrum of biological activities that could be harnessed for developing new therapeutic agents (Scott et al., 1993).
Properties
IUPAC Name |
(Z)-3-(benzylamino)-N-(4-chlorophenyl)but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O/c1-13(19-12-14-5-3-2-4-6-14)11-17(21)20-16-9-7-15(18)8-10-16/h2-11,19H,12H2,1H3,(H,20,21)/b13-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MORJPKGIPPULPU-QBFSEMIESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NC1=CC=C(C=C1)Cl)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)NC1=CC=C(C=C1)Cl)/NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.